Cas no 811442-84-9 (Boc-NH-PEG4-CH2CH2NH2)

• Product Name: Boc-NH-PEG4-CH2CH2NH2
• CAS No: 811442-84-9
• MF: C₁₅H₃₂N₂O₆
• MW: 336.424385070801
• MDL: MFCD16619339
• CID: 68868
• PubChem ID: 11688612
• Update Time: 2024-12-09

Boc-NH-PEG4-CH2CH2NH2 Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (14-amino-3,6,9,12-tetraoxatetradecyl)carbamate
• 5,8,11,14-Tetraoxa-2-azahexadecanoic acid,16-amino-,1,1-dimethyl ester
• 16-Amino-5,8,11,14-tetraoxa-2-azahexadecanoic acid 1,1-dimethylethyl ester
• BocNH-PEG4-CH2CH2NH2
• O-(2-AMinoethyl)-O'-[2-(Boc-aMino)ethyl]triethylene Glycol
• O-(2-Aminoethyl)-O’-[2-(Boc-amino)ethyl]triethylene Glycol
• t-boc-N-amido-PEG4-amine
• tert-butyl N-[2-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethoxy]ethyl]carbamate
• Boc-NH-PEG4-CH2CH2NH2
• 2-(2-{2-[2-(2-Boc-amino-ethoxy)-ethoxy]-ethoxy}-ethoxy)-ethylamine
• 5,8,11,14-Tetraoxa-2-azahexadecanoic acid, 16-amino-, 1,1-dimethylethyl ester
• BCP10868
• tert-butyl N-(14-amino-3,6,9,12-tetraoxatetradecan-1-yl)carbamate
• Boc-N-amido-PEG4-Amine
• WCNWLERBLMBSOT-UHFFFAOYSA-N
• 1190008-84-4
• O-(2-Aminoethyl)-O'-[2-(Boc-amino)ethyl]triethyleneglycol
• EN300-1704347
• N1-Boc-3,6,9,12-tetraoxatetradecane-1,14-diamine
• SCHEMBL13788602
• s10757
• O-(2-Aminoethyl)-O inverted exclamation mark -[2-(Boc-amino)ethyl]triethylene Glycol
• B6256
• A864600
• N-Methyl Pantoprazole-d3
• DTXSID80470666
• SB83292
• Boc-NH-PEG4-amine
• EX-A3869
• Boc-amino-PEG-amine(n=4)
• BP-22602
• SY113202
• 811442-84-9
• FT-0661800
• tert-Butyl(14-amino-3,6,9,12-tetraoxatetradecyl)carbamate
• MFCD16619339
• C15H32N2O6
• CS-W008352
• AKOS016009209
• tert-Butyl (14-amino-3,6,9,12-tetraoxatetradecan-1-yl)carbamate
• HY-W008352
• DS-4475
• 1,1-Dimethylethyl 16-amino-5,8,11,14-tetraoxa-2-azahexadecanoate (ACI)
• 16-Amino-5,8,11,14-tetraoxa-2-azahexadecanoic Acid 1,1-Dimethylethyl Ester; Boc-amino-PEG-amine (n=4); Boc-NH-PEG4-CH2CH2NH2;
• DA-51316

• MDL： MFCD16619339
• Inchi： 1S/C15H32N2O6/c1-15(2,3)23-14(18)17-5-7-20-9-11-22-13-12-21-10-8-19-6-4-16/h4-13,16H2,1-3H3,(H,17,18)
• InChI Key： WCNWLERBLMBSOT-UHFFFAOYSA-N
• SMILES： O=C(NCCOCCOCCOCCOCCN)OC(C)(C)C

Computed Properties

• Exact Mass: 336.22600
• Monoisotopic Mass: 336.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 17
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.059
• PSA: 101.27000
• LogP: 1.62740

Boc-NH-PEG4-CH2CH2NH2 Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Other Chemical additives